Cas no 70516-41-5 (6-(Ethyl(isopentyl)amino)-3-methyl-2-(phenylamino)-3H-spiroisobenzofuran-1,9-xanthen-3-one)

• Product Name: 6-(Ethyl(isopentyl)amino)-3-methyl-2-(phenylamino)-3H-spiroisobenzofuran-1,9-xanthen-3-one
• CAS No: 70516-41-5
• MF: C₃₄H₃₄N₂O₃
• MW: 518.645369052887
• MDL: MFCD11044531
• CID: 90510
• PubChem ID: 112209
• Update Time: 2025-07-21

6-(Ethyl(isopentyl)amino)-3-methyl-2-(phenylamino)-3H-spiroisobenzofuran-1,9-xanthen-3-one Chemical and Physical Properties

Names and Identifiers

• 2'-anilino-6'-[ethyl(3-methylbutyl)amino]-3'-methylspiro[isobenzofuran-1(3H),9'-[9H]xanthene]-3-one
• S-205
• 3-N-ISOAMYL-N-ETHYLAMINO-6-METHYL-7-ANILINOFLUORAN
• 2-Anilino-3-methyl-6-(N-ethyl-N-isoamylamino)fluoran
• 3-(N-Ethyl-N-isoamylamino)-6-methyl-7-anilinofluoran
• 3-(N-Ethyl-N-isoamylamino)-6-methyl-7-phenylaminofluoran
• 3-(N-Ethyl-N-isopentylamino)-6-methyl-7-anilinofluoran
• 3-(N-Isoamyl-N-ethylamino)-6-methyl-7-anilinofluoran
• 3-(N-Isopentyl-N-ethylamino)-6-methyl-7-anilinofluoran
• 3'-(N-Ethyl-N-isoamylamino)-6'-methyl-7'-(phenylamino)fluoran
• 3'-(N-Ethyl-N-isoamylamino)-6'-methyl-7'-anilinofluoran
• 6'-(N-Isoamyl-N-ethylamino)-3'-methyl-2'-phenylaminofluoran
• S 205
• S 205 Black
• Yamada S 205
• S 205 (dye)
• S 205(dye)
• 6'-(Ethyl(isopentyl)amino)-3'-methyl-2'-(phenylamino)-3H-spiro[isobenzofuran-1,9'-xanthen]-3-one
• 6'-(ethyl-(3-methylbutyl)amino)-3'-methyl-2'-(phenylamino)spiro[2-benzofuran-3,9'-xanthene]-1-one
• Spiro[isobenzofuran-1(3H),9'-[9H]xanthen]-3-one, 6'-[ethyl(3-methylbutyl)amino]-3'-methyl-2'-(phenylamino)-
• Spiro(isobenzofuran-1(3H),9'-(9H)xanthen)-3-one, 6'-(ethyl(3-methylbutyl)amin
• W-111418
• DS-19361
• EINECS 274-641-1
• CS-0152023
• Spiro(isobenzofuran-1(3H),9'-(9H)xanthen)-3-one, 6'-(ethyl(3-methylbutyl)amino)-3'-methyl-2'-(phenylamino)-
• Q27295198
• 70516-41-5
• FT-0658070
• A836911
• AKOS015896394
• NS00003007
• 2-anilino-3-methyl-6-(N-ethyl-N-isopentylamino)fluoran
• SCHEMBL1592338
• DTXSID90867922
• D97384
• Spiro[isobenzofuran-1(3H),9'-[9H]xanthen]-3-one,6'-[ethyl(3-methylbutyl)amino]-3'-methyl-2'-(phenylamino)-
• EC 274-641-1
• UNII-Z9ZL7M98QS
• 3-(Ethylisoamylamino)-6-methyl-7-anilinofluoran
• C34H34N2O3
• 6'-(ETHYL(3-METHYLBUTYL)AMINO)-3'-METHYL-2'-(PHENYLAMINO)SPIRO(ISOBENZOFURAN-1(3H),9'-(9H)XANTHEN)-3-ONE
• 6'-[ethyl(3-methylbutyl)amino]-3'-methyl-2'-(phenylamino)-3H-spiro[2-benzofuran-1,9'-xanthen]-3-one
• 2'-Anilino-6'-(ethyl(3-methylbutyl)amino)-3'-methylspiro(isobenzofuran-1(3H),9'-(9H)xanthene)-3-one
• MFCD11044531
• Z9ZL7M98QS
• 2'-anilino-6'-[ethyl(3-methylbutyl)amino]-3'-methylspiro[2-benzofuran-3,9'-xanthene]-1-one
• 6-(Ethyl(isopentyl)amino)-3-methyl-2-(phenylamino)-3H-spiroisobenzofuran-1,9-xanthen-3-one
• HUN16415
• DB-074312
• HUSIBQLZEMMTCQ-UHFFFAOYSA-N

• MDL： MFCD11044531
• Inchi： 1S/C34H34N2O3/c1-5-36(18-17-22(2)3)25-15-16-28-32(20-25)38-31-19-23(4)30(35-24-11-7-6-8-12-24)21-29(31)34(28)27-14-10-9-13-26(27)33(37)39-34/h6-16,19-22,35H,5,17-18H2,1-4H3
• InChI Key： HUSIBQLZEMMTCQ-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2C21C1C=C(C(C)=CC=1OC1C=C(C=CC2=1)N(CC)CCC(C)C)NC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 518.25700
• Monoisotopic Mass: 518.257
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 39
• Rotatable Bond Count: 7
• Complexity: 842
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.8
• XLogP3: 8.2

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.25±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 166-168 ºC
• Boiling Point: 518.7°C at 760 mmHg
• Flash Point: 267.5°C
• Refractive Index: 1.6
• Solubility: Insuluble (8.8E-8 g/L) (25 ºC),
• PSA: 50.80000
• LogP: 8.25200
• Vapor Pressure: No data available

6-(Ethyl(isopentyl)amino)-3-methyl-2-(phenylamino)-3H-spiroisobenzofuran-1,9-xanthen-3-one Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Dibenzopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Dibenzopyrans
• Other Chemical Reagents

Additional information on 6-(Ethyl(isopentyl)amino)-3-methyl-2-(phenylamino)-3H-spiroisobenzofuran-1,9-xanthen-3-one

Introduction to 6-(Ethyl(isopentyl)amino)-3-methyl-2-(phenylamino)-3H-spiroisobenzofuran-1,9-xanthen-3-one and Its Significance in Modern Chemical Biology

The compound with the CAS number 70516-41-5, specifically named as 6-(Ethyl(isopentyl)amino)-3-methyl-2-(phenylamino)-3H-spiroisobenzofuran-1,9-xanthen-3-one, represents a fascinating molecule in the realm of chemical biology. This spirocyclic xanthene derivative has garnered attention due to its unique structural features and potential biological activities. The intricate framework of this compound, combining a spiroisobenzofuran core with xanthene and amino substituents, positions it as a promising candidate for further exploration in drug discovery and molecular imaging.

In recent years, the field of chemical biology has witnessed significant advancements in the development of small molecules that can interact with biological targets at a high degree of specificity. The structural complexity of 6-(Ethyl(isopentyl)amino)-3-methyl-2-(phenylamino)-3H-spiroisobenzofuran-1,9-xanthen-3-one makes it an intriguing subject for studying molecular recognition processes. The presence of multiple aromatic rings and functional groups allows for diverse interactions with biological macromolecules, including proteins and nucleic acids.

One of the most compelling aspects of this compound is its potential as a tool for investigating signal transduction pathways. The spirocyclic structure often imparts rigidity to the molecule, which can be advantageous in binding to specific targets without excessive conformational flexibility. This rigidity, combined with the presence of electron-rich aromatic systems, suggests that 6-(Ethyl(isopentyl)amino)-3-methyl-2-(phenylamino)-3H-spiroisobenzofuran-1,9-xanthen-3-one could modulate the activity of enzymes or receptors involved in critical cellular processes.

Recent studies have highlighted the importance of spirocyclic compounds in medicinal chemistry due to their ability to exhibit enhanced binding affinities and selectivity. For instance, spiroketal derivatives have been shown to interact with various biological targets, including kinases and transcription factors. The xanthene moiety in 6-(Ethyl(isopentyl)amino)-3-methyl-2-(phenylamino)-3H-spiroisobenzofuran-1,9-xanthen-3-one adds another layer of complexity, potentially enabling photochemical reactions or fluorescence-based assays for studying dynamic biological processes.

The amino substituents on this compound also open up possibilities for further derivatization, allowing chemists to tailor its properties for specific applications. For example, introduction of fluorescent dyes or affinity tags could make it useful for high-throughput screening or protein purification techniques. Additionally, the ethyl(isopentyl)amino group provides a unique handle for chemical modification, enabling the synthesis of analogs with modified pharmacokinetic profiles.

In the context of drug discovery, the structural motifs present in 6-(Ethyl(isopentyl)amino)-3-methyl-2-(phenylamino)-3H-spiroisobenzofuran-1,9-xanthen-3-one are reminiscent of known bioactive molecules. This similarity suggests that it might possess therapeutic potential against various diseases. While no clinical trials have been reported as of yet, preclinical studies could reveal its efficacy in modulating disease-related pathways. The compound's ability to cross cell membranes and reach intracellular targets makes it a candidate for developing novel treatments for conditions such as cancer or neurodegenerative disorders.

The synthesis of this compound also presents an interesting challenge for organic chemists. The spirocyclic core requires multi-step synthetic strategies to construct accurately. Advanced techniques such as transition-metal-catalyzed reactions and asymmetric synthesis could be employed to achieve high yields and enantiomeric purity. Understanding the synthetic pathways not only aids in producing larger quantities but also provides insights into how similar molecules can be designed and optimized.

From a computational chemistry perspective, modeling the interactions between 6-(Ethyl(isopentyl)amino)-3-methyl-2-(phenylamino)-3H-spiroisobenzofuran-1,9-xanthen-3-one and biological targets can provide valuable insights into its mechanism of action. Molecular docking studies can predict binding poses and affinities, while molecular dynamics simulations can elucidate conformational changes upon binding. These computational approaches are increasingly integrated into drug discovery pipelines due to their efficiency and cost-effectiveness.

The role of fluorescent probes in biological research cannot be overstated. Compounds like 6-(Ethyl(isopentyl)amino)-3-methyl-2-(phenylamino)-3H-spiroisobenzofuran-1,9-xanthen-3-one have the potential to serve as advanced imaging agents for visualizing cellular processes in real-time. The xanthene core is known for its strong fluorescence properties when excited at specific wavelengths. By incorporating this moiety into biologically relevant molecules, researchers can track dynamic events such as protein-protein interactions or metabolic pathways with high sensitivity.

In conclusion,6-(Ethyl(isopentyl)amino)-3-methyl-2-(phenylamino)-3H-spiroisobenzofuran-1,9-xanthen-3-one represents a structurally complex and biologically intriguing molecule that warrants further investigation. Its unique combination of functional groups makes it suitable for diverse applications ranging from drug discovery to molecular imaging. As research continues in this area,CAS no 70516-41-5 will likely play a significant role in advancing our understanding of fundamental biological processes and developing novel therapeutic strategies.